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Compound of Interest

Compound Name: 1-Methyluric Acid-d3

Cat. No.: B562926 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount for ensuring laboratory safety and maintaining the integrity

of experimental results. This guide provides essential, immediate safety and logistical

information for the handling of 1-Methyluric Acid-d3, a deuterated stable isotope of a

metabolite of caffeine and theophylline.

Physicochemical and Hazard Data
While a specific Safety Data Sheet (SDS) for 1-Methyluric Acid-d3 is not readily available,

data from similar compounds and general principles of handling deuterated substances

suggest that it is not classified as a hazardous material. An SDS for the related compound 7-

Methyl-3-methyluric Acid-d3 indicates it is not a hazardous substance. For the non-deuterated

form, 1-Methyluric acid, it is known to be a metabolite of caffeine and can have biological

effects at high concentrations. Deuteration is unlikely to alter the fundamental chemical hazards

of the molecule.
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Property Value Source

GHS Hazard Classification Not classified as hazardous
Inferred from similar

compounds

Potential Health Effects

Based on 1-Methyluric acid:

May have biological effects at

high concentrations.

[1]

Primary Routes of Exposure
Inhalation, skin contact, eye

contact, ingestion.
General laboratory knowledge

Storage Temperature 2-8°C [1]

Operational Plan: Personal Protective Equipment
and Handling
Adherence to standard laboratory safety protocols is crucial when handling 1-Methyluric Acid-
d3 to minimize exposure and prevent contamination.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles to protect against accidental splashes.

Hand Protection: Use standard laboratory gloves (e.g., nitrile) to prevent skin contact.

Body Protection: A laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: Not generally required for small quantities handled in a well-

ventilated area. If the material is a powder and there is a risk of generating dust, work in a

fume hood or use a dust mask.

Handling Procedures:

Preparation: Before handling, ensure the work area is clean and uncluttered.[2] Have all

necessary equipment and materials readily available.
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Weighing and Transfer: When weighing or transferring the solid material, do so in a

designated area, such as a weighing boat or on clean weighing paper. Avoid creating dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly and stir to

dissolve.

General Hygiene: Avoid eating, drinking, or smoking in the laboratory.[3] Wash hands

thoroughly with soap and water after handling the compound.[4]

Special Considerations for Deuterated Compounds:

The primary concern when handling deuterated compounds is to prevent isotopic dilution from

exposure to atmospheric moisture.

Storage: Keep the container tightly sealed when not in use.

Handling Environment: If possible, handle the compound in a dry atmosphere, such as a

glove box or under a stream of inert gas (e.g., nitrogen, argon).

Disposal Plan
As 1-Methyluric Acid-d3 is not considered a hazardous substance, disposal is straightforward

but should be carried out in accordance with institutional and local regulations.

Waste Segregation:

Do not mix non-hazardous waste with hazardous waste streams.

Disposal Methods:

Solid Waste:

Small quantities of solid 1-Methyluric Acid-d3 can typically be disposed of in the regular

laboratory trash.

Place the material in a sealed bag or container before disposing of it in the trash to

prevent accidental exposure.
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Liquid Waste (Aqueous Solutions):

Small amounts of dilute aqueous solutions can generally be disposed of down the sanitary

sewer, followed by a copious amount of water.

Check with your institution's Environmental Health and Safety (EHS) office for specific

guidelines on drain disposal.

Contaminated Materials:

Items such as gloves, weighing paper, and pipette tips that are contaminated with small

amounts of the compound can be disposed of in the regular laboratory trash.

Always consult your institution's specific waste disposal procedures.
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Workflow for Handling 1-Methyluric Acid-d3
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Caption: A logical workflow for the safe handling and disposal of 1-Methyluric Acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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